(Z)-2-((Z)-(1-(4-chlorophenyl)ethylidene)hydrazono)-5-(4-methoxybenzyl)thiazolidin-4-one

• IUPAC Name: (2Z)-2-[(Z)-1-(4-chlorophenyl)ethylidenehydrazinylidene]-5-[(4-methoxyphenyl)methyl]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H18ClN3O2S/c1-12(14-5-7-15(20)8-6-14)22-23-19-21-18(24)17(26-19)11-13-3-9-16(25-2)10-4-13/h3-10,17H,11H2,1-2H3,(H,21,23,24)/b22-12-
• InChI Key: ZDVUJQLOGKMRJM-UUYOSTAYSA-N
• Canonical SMILES: CC(=NN=C1NC(=O)C(S1)CC2=CC=C(C=C2)OC)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C/C(=N/N=C\1/NC(=O)C(S1)CC2=CC=C(C=C2)OC)/C3=CC=C(C=C3)Cl
• Molecular Formula: C19H18ClN3O2S
• Molecular Weight: 387.9 g/mol

Description

(Z)-2-((Z)-(1-(4-chlorophenyl)ethylidene)hydrazono)-5-(4-methoxybenzyl)thiazolidin-4-one is a useful research compound. Its molecular formula is C19H18ClN3O2S and its molecular weight is 387.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

• Convenient Synthesis of Thiazole and Pyrimidine Derivatives: Research has shown the ability to synthesize new thiazole derivatives through reactions involving hydrazinecarbothioamide with hydrazonoyl halides and compounds with activated double bonds. These syntheses lead to the development of compounds with potential biological activities, indicating a methodological foundation for creating similar compounds to the specified chemical (Gomha & Badrey, 2013).

Biological Activities and Applications

• Antimicrobial Activities

  Several studies have explored the antimicrobial properties of thiazolidin-4-one derivatives and their potential as antimicrobial agents. For instance, synthesis and biological evaluation of thiazolyl-ethylidene hydrazino-thiazole derivatives have shown effectiveness against Gram-positive and Gram-negative bacteria, suggesting a promising avenue for developing new antibiotics (Al-Mutabagani et al., 2021).

• Anticancer Properties

  The potential anticancer properties of synthesized thiazole compounds have been investigated, with some compounds showing significant cytotoxic activities against various cancer cell lines. This underscores the potential of thiazolidinone derivatives in cancer research and therapy (Al-Mutabagani et al., 2021).

Chemical Structure and Analysis

• Crystal Structure Analysis: Studies on the supramolecular structures of thiazolidin-4-one derivatives provide insights into their chemical behavior and potential interactions with biological targets. Such analyses contribute to understanding the molecular basis of their biological activities and can guide the design of compounds with improved efficacy (Delgado et al., 2005).